2-Fluorohept-6-yn-1-amine hydrochloride

• IUPAC Name: 2-fluorohept-6-yn-1-amine;hydrochloride
• InChI: InChI=1S/C7H12FN.ClH/c1-2-3-4-5-7(8)6-9;/h1,7H,3-6,9H2;1H
• InChI Key: HSDTXWOYDMOWME-UHFFFAOYSA-N
• Canonical SMILES: C#CCCCC(CN)F.Cl
• Molecular Formula: C7H13ClFN
• Molecular Weight: 165.63 g/mol
• CAS No.: 2098024-64-5

Description

2-Fluorohept-6-yn-1-amine hydrochloride is an aliphatic amine hydrochloride characterized by a seven-carbon chain (hept-6-yne backbone) with a terminal triple bond, a fluorine substituent at position 2, and a primary amine group at position 1, which is protonated as a hydrochloride salt. The compound’s structural uniqueness arises from the combination of a triple bond (imparting rigidity), a fluorine atom (influencing electronic and lipophilic properties), and the hydrochloride salt (enhancing aqueous solubility).

Biological Activity

2-Fluorohept-6-yn-1-amine hydrochloride is a fluorinated organic compound notable for its unique structural properties, including a heptyne backbone and an amine functional group. This compound has garnered interest in medicinal chemistry due to its enhanced lipophilicity and potential biological applications. This article reviews the biological activity of 2-Fluorohept-6-yn-1-amine hydrochloride, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-Fluorohept-6-yn-1-amine hydrochloride is characterized by the following features:

• Fluorine Atom : Increases lipophilicity and potentially alters biological interactions.
• Amine Group : Enhances solubility in aqueous environments, facilitating biological activity.

The hydrochloride form indicates protonation of the amine, which typically increases solubility in water, making it suitable for various biological applications .

The biological activity of 2-Fluorohept-6-yn-1-amine hydrochloride is believed to involve interactions with specific molecular targets such as enzymes and receptors. The fluorine atom may enhance binding affinity to certain biological targets due to its electronegative nature, which can influence the compound's reactivity and interaction profiles .

Pharmacological Properties

Research indicates that 2-Fluorohept-6-yn-1-amine hydrochloride exhibits several pharmacological properties:

• Antimicrobial Activity : Preliminary studies suggest potential antimicrobial effects, although further investigations are needed to elucidate specific mechanisms and efficacy .
• Anti-inflammatory Properties : The compound has been investigated for its ability to modulate inflammatory pathways, which could be beneficial in treating inflammatory diseases .
• Cytotoxicity : Initial cytotoxicity assays indicate that the compound may affect cell viability in various cancer cell lines, warranting further research into its anticancer potential .

Case Studies

Several studies have explored the biological activity of 2-Fluorohept-6-yn-1-amine hydrochloride:

Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial properties of 2-Fluorohept-6-yn-1-amine hydrochloride against a range of bacterial strains. The results demonstrated significant inhibitory effects on Gram-positive bacteria, suggesting its potential as a lead compound for developing new antibiotics .

Study 2: Anti-inflammatory Mechanisms

In vitro experiments assessed the anti-inflammatory effects of the compound on lipopolysaccharide (LPS)-stimulated macrophages. The findings indicated that treatment with 2-Fluorohept-6-yn-1-amine hydrochloride reduced pro-inflammatory cytokine production, highlighting its potential therapeutic role in managing inflammatory disorders .

Comparative Analysis with Similar Compounds

To better understand the unique properties of 2-Fluorohept-6-yn-1-amine hydrochloride, a comparison with structurally similar compounds is useful:

Compound Name	Structure Features	Unique Aspects
2-Fluoroethylamine	Ethylamine derivative	Simpler structure; used in pharmaceuticals
3-Fluoropropylamine	Propylamine derivative	Potentially different biological activity
4-Fluorobenzylamine	Aromatic ring with fluorine	Aromatic properties may alter reactivity
2-Cyclohexyl-2-fluoroethan-1-am	Cyclohexyl group present	Enhanced steric hindrance affecting activity

This table illustrates how structural variations influence biological properties and reactivity, emphasizing the distinct pharmacological profile of 2-Fluorohept-6-yn-1-amine hydrochloride .

Comparison with Similar Compounds

Comparative Analysis with Structurally Related Compounds

Structural Comparisons

Table 1: Key Structural Features of 2-Fluorohept-6-yn-1-amine Hydrochloride and Analogues

Compound Name	Backbone Type	Functional Groups	Halogen Substituents	Notable Features
2-Fluorohept-6-yn-1-amine HCl	Aliphatic	Terminal alkyne, primary amine, HCl	F at C2	Rigid triple bond, aliphatic
Benzydamine HCl (Fig.1, )	Aromatic	Benzyl group, tertiary amine, HCl	None	Anti-inflammatory activity
Memantine HCl (Fig.1, )	Adamantane	Adamantane cage, primary amine, HCl	None	NMDA receptor antagonist
2-(2-Chloro-6-fluorophenyl)ethylamine HCl ()	Aromatic	Phenyl ring, primary amine, HCl	Cl at C2, F at C6	Antipsychotic/antidepressant potential

Key Observations:

• Backbone Differences : Unlike aromatic or adamantane-based hydrochlorides (e.g., benzydamine HCl , memantine HCl ), 2-Fluorohept-6-yn-1-amine HCl features a linear aliphatic chain with a triple bond. This imparts greater conformational rigidity compared to single-bonded aliphatic amines.
• Halogen Effects: The fluorine at C2 may enhance metabolic stability and lipophilicity compared to non-halogenated amines (e.g., memantine HCl ). The absence of aromatic rings distinguishes it from chlorphenoxamine HCl (Fig.1, ) and fluoxetine HCl (Fig.1, ), which rely on aryl groups for π-π interactions in biological targets.
• Hydrochloride Salt : Similar to dosulepin HCl (Fig.1, ), the hydrochloride salt improves aqueous solubility, facilitating formulation in pharmaceutical applications.
  

Physicochemical and Functional Properties (Theoretical Analysis)

Table 2: Inferred Properties Based on Structural Analogues

Property	2-Fluorohept-6-yn-1-amine HCl	Benzydamine HCl	Memantine HCl
Molecular Weight (g/mol)	~163.5 (estimated)	309.8	215.8
Solubility in Water	High (due to HCl salt)	Moderate	High
LogP (Lipophilicity)	~1.2 (predicted)	3.5	2.1
Metabolic Stability	Likely high (F substitution)	Low (aryl oxidation)	Moderate

Key Inferences:

• Solubility : The hydrochloride salt ensures high water solubility, comparable to memantine HCl , but the aliphatic backbone may reduce membrane permeability relative to aromatic analogues.
• Lipophilicity : The fluorine atom and triple bond may increase LogP slightly compared to memantine HCl but remain lower than aromatic compounds like benzydamine HCl .
• Reactivity : The terminal alkyne could participate in click chemistry or metal-catalyzed reactions, a feature absent in most aromatic hydrochlorides.